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Compound Name: 1-Hydroxyoxaunomycin

Cat. No.: B233090 Get Quote

Technical Guide: 1-Hydroxyoxaunomycin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Hydroxyoxaunomycin, a novel

anthracycline antibiotic. The information presented herein is compiled from available scientific

literature and chemical databases, intended to support research and development efforts in

oncology and medicinal chemistry.

Chemical Identity
While a specific CAS number for 1-Hydroxyoxaunomycin has not been identified in the public

domain, its parent compound, Oxaunomycin, is registered under CAS number 105615-58-5.

The IUPAC name for Oxaunomycin is (7S,9R,10R)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-

methyloxan-2-yl]oxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-

dione[1]. The addition of a hydroxyl group at the C1 position of the aglycone moiety would

systematically alter this nomenclature for 1-Hydroxyoxaunomycin.

Physicochemical Properties
Detailed physicochemical data for 1-Hydroxyoxaunomycin is not readily available. However,

based on its classification as an anthracycline, it is expected to be a colored compound with a

tetracyclic aromatic polyketide structure.
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Biological Activity
1-Hydroxyoxaunomycin has been identified as an antitumor agent. A key study describes its

activity against leukemic L1210 cells[2].

Quantitative Antitumor Activity Data
A summary of the antitumor activities of 1-Hydroxyoxaunomycin and related compounds as

described in the primary literature is presented below.

Compound Cell Line Activity Metric Reported Value

1-

Hydroxyoxaunomycin
L1210 Leukemia Not Specified

Antitumor activity

demonstrated

6-Deoxyoxaunomycin L1210 Leukemia Not Specified
Antitumor activity

demonstrated

Further details on the specific metrics (e.g., IC50 values) would require access to the full-text

publication.

Experimental Protocols
The foundational research on 1-Hydroxyoxaunomycin outlines several key experimental

procedures. While the full detailed methodologies are contained within the primary publication,

this section summarizes the reported experimental scope[2].

Production via Biosynthetic Conversion
1-Hydroxyoxaunomycin was produced through a limited biosynthetic conversion of known

anthracyclinones. This process utilized a specific daunorubicin-nonproducing mutant of a

Streptomyces strain[2].

Isolation and Purification
The newly synthesized 1-Hydroxyoxaunomycin was isolated and purified from the

bioconversion broth. The described methodology likely involved chromatographic techniques
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such as High-Pressure Liquid Chromatography (HPLC) and Thin Layer Chromatography (TLC),

which are standard for the purification of anthracyclines[2].

Structural Determination
The chemical structure of 1-Hydroxyoxaunomycin was determined following its purification.

This process would have relied on spectroscopic methods, with Magnetic Resonance

Spectroscopy being a key technique mentioned in the context of the study[2].

Biosynthetic Production Workflow
The production of 1-Hydroxyoxaunomycin involves a multi-step biosynthetic process. The

following diagram illustrates the conceptual workflow from the precursor anthracyclinones to

the final product.

Known Anthracyclinones

Bioconversion
Process

Daunorubicin-Negative
Mutant Strain

(Streptomyces sp.)

Fermentation Broth Isolation & Purification
(e.g., HPLC, TLC) 1-Hydroxyoxaunomycin

Click to download full resolution via product page

Caption: Biosynthetic conversion workflow for the production of 1-Hydroxyoxaunomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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